Cas no 1565414-37-0 (1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane)
1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane Chemical and Physical Properties
Names and Identifiers
-
- EN300-675901
- 1565414-37-0
- 1-(bromomethyl)-1-(4-methoxybutyl)cyclopropane
- 1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane
-
- Inchi: 1S/C9H17BrO/c1-11-7-3-2-4-9(8-10)5-6-9/h2-8H2,1H3
- InChI Key: WMHUAUZLJOSTFK-UHFFFAOYSA-N
- SMILES: BrCC1(CCCCOC)CC1
Computed Properties
- Exact Mass: 220.04628g/mol
- Monoisotopic Mass: 220.04628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 9.2Ų
1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-675901-0.05g |
1-(bromomethyl)-1-(4-methoxybutyl)cyclopropane |
1565414-37-0 | 0.05g |
$1140.0 | 2023-03-11 | ||
| Enamine | EN300-675901-0.1g |
1-(bromomethyl)-1-(4-methoxybutyl)cyclopropane |
1565414-37-0 | 0.1g |
$1195.0 | 2023-03-11 | ||
| Enamine | EN300-675901-0.25g |
1-(bromomethyl)-1-(4-methoxybutyl)cyclopropane |
1565414-37-0 | 0.25g |
$1249.0 | 2023-03-11 | ||
| Enamine | EN300-675901-0.5g |
1-(bromomethyl)-1-(4-methoxybutyl)cyclopropane |
1565414-37-0 | 0.5g |
$1302.0 | 2023-03-11 | ||
| Enamine | EN300-675901-1.0g |
1-(bromomethyl)-1-(4-methoxybutyl)cyclopropane |
1565414-37-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-675901-2.5g |
1-(bromomethyl)-1-(4-methoxybutyl)cyclopropane |
1565414-37-0 | 2.5g |
$2660.0 | 2023-03-11 | ||
| Enamine | EN300-675901-5.0g |
1-(bromomethyl)-1-(4-methoxybutyl)cyclopropane |
1565414-37-0 | 5.0g |
$3935.0 | 2023-03-11 | ||
| Enamine | EN300-675901-10.0g |
1-(bromomethyl)-1-(4-methoxybutyl)cyclopropane |
1565414-37-0 | 10.0g |
$5837.0 | 2023-03-11 |
1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane
Introduction to 1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane (CAS No. 1565414-37-0)
1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane, identified by its Chemical Abstracts Service (CAS) number 1565414-37-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This bicyclic structure, featuring a cyclopropane ring substituted with both a bromomethyl group and a 4-methoxybutyl side chain, presents a unique framework for the development of novel bioactive molecules. The compound's distinct architecture makes it a valuable intermediate in the synthesis of pharmacologically relevant compounds, particularly those targeting neurological and inflammatory pathways.
The cyclopropane ring is a well-known motif in medicinal chemistry due to its strained three-membered structure, which can enhance binding affinity and metabolic stability in drug candidates. The presence of the bromomethyl group further extends the compound's utility as a versatile building block, enabling nucleophilic substitution reactions that facilitate the introduction of diverse functional groups. In contrast, the 4-methoxybutyl moiety introduces a hydrophobic region while maintaining metabolic susceptibility, making it an ideal candidate for modulating pharmacokinetic properties.
Recent advancements in drug discovery have highlighted the importance of cyclopropane derivatives in addressing unmet medical needs. For instance, studies have demonstrated that cyclopropane-containing scaffolds can modulate G-protein coupled receptors (GPCRs) with high selectivity. The combination of the bromomethyl and 4-methoxybutyl substituents in 1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane allows for fine-tuning of receptor interactions, potentially leading to the development of next-generation therapeutics for conditions such as depression, anxiety, and chronic pain.
In addition to its applications in GPCR modulation, this compound has shown promise in preclinical studies as a precursor for kinase inhibitors. The strained ring system of cyclopropanes can disrupt hydrogen bonding patterns, thereby altering enzyme conformation and inhibiting target proteins involved in cancer progression and inflammation. The bromomethyl group serves as a reactive site for further derivatization, enabling the creation of highly specific kinase inhibitors with improved pharmacological profiles.
The synthesis of 1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane typically involves multi-step organic transformations, beginning with the preparation of halogenated cyclopropanes followed by selective alkylation with 4-methoxybutanol derivatives. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques align with contemporary trends in green chemistry, emphasizing sustainable and efficient synthetic routes.
From a computational chemistry perspective, molecular modeling studies have revealed that the conformational flexibility introduced by the 4-methoxybutyl group enhances binding affinity to biological targets. The bromomethyl substituent further contributes to this flexibility by allowing for dynamic rotational around the C-C bond. Such insights are critical for rational drug design, where understanding molecular interactions at an atomic level is paramount.
The pharmaceutical industry has increasingly recognized the potential of cyclopropane derivatives due to their unique chemical properties. Researchers are exploring novel synthetic strategies to incorporate this motif into drug candidates without compromising safety or efficacy. The versatility of 1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane as an intermediate underscores its importance in modern medicinal chemistry.
Future directions in research may focus on expanding the chemical space accessible through this scaffold by introducing additional functional groups or exploring different substitution patterns. The growing body of evidence supporting the therapeutic potential of cyclopropanes ensures that compounds like 1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane will remain at the forefront of drug discovery efforts.
In conclusion,1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane (CAS No. 1565414-37-0) represents a promising chemical entity with broad applications in medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for developing innovative therapeutic agents targeting neurological disorders, inflammation, and cancer. As research continues to uncover new biological functions associated with cyclopropane derivatives,this compound will undoubtedly play a pivotal role in shaping future drug development strategies.
1565414-37-0 (1-(Bromomethyl)-1-(4-methoxybutyl)cyclopropane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)